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Compound of Interest

Compound Name: Trichloromethanesulfonyl chloride

Cat. No.: B166823 Get Quote

An In-depth Technical Guide to Trichloromethanesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 2547-61-7[1][2][3][4][5]

Overview
Trichloromethanesulfonyl chloride, also known as trichloromesyl chloride, is a versatile and

highly reactive chemical reagent with the chemical formula CCl₄O₂S.[1][2] It is widely utilized in

organic synthesis, serving as an effective agent for introducing the trichloromethanesulfonyl

group and as an efficient free-radical chlorinating agent.[1][3] Its utility is particularly

pronounced in the development of pharmaceuticals, agrochemicals, and specialty chemicals,

where it facilitates the formation of sulfonamides and sulfonyl chlorides, which are crucial

intermediates in the synthesis of various biologically active compounds and dyes.[1] This guide

provides a comprehensive overview of its properties, synthesis, key applications, and safety

protocols, tailored for professionals in chemical research and development.

Chemical and Physical Properties
Trichloromethanesulfonyl chloride is a white to off-white crystalline solid.[1][2] Its key

physical and chemical properties are summarized below.
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Property Value Source(s)

CAS Number 2547-61-7 [1][2][3][4][5]

Molecular Formula CCl₄O₂S [1][2][3][4][6]

Molecular Weight 217.89 g/mol [3][4]

Appearance
White to almost white

powder/crystal
[1][2]

Melting Point 137-143 °C [1][3]

Boiling Point 170 °C [3][5]

Density ~1.800 g/cm³ [1]

EINECS Number 219-830-1 [2]

PubChem CID 75684 [1][2][6]

InChI Key
ZCPSWAFANXCCOT-

UHFFFAOYSA-N
[2][6]

Canonical SMILES C(S(=O)(=O)Cl)(Cl)(Cl)Cl [2][6]

Solubility Soluble in toluene [3]

Synthesis
Trichloromethanesulfonyl chloride is typically prepared through the oxidation of

trichloromethanesulfenyl chloride (perchloromethyl mercaptan, CCl₃SCl).[7][8] Various oxidizing

agents can be employed for this conversion, including nitric acid, calcium hypochlorite, and

hydrogen peroxide.[7][8] The reaction using hydrogen peroxide or peracetic acid is often

preferred as it can produce the final product in good yield and quality.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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